Strontium lactate

Investigating Bone Mineral Density

One area of research explores the potential of strontium lactate to increase bone mineral density (BMD). Studies suggest it may stimulate the formation of new bone and reduce bone resorption, the process by which bone breaks down []. Researchers use strontium lactate in clinical trials to evaluate its effectiveness in increasing BMD in individuals with osteoporosis or osteopenia [, ]. These studies help determine if strontium lactate can be a viable therapeutic option for improving bone health.

Strontium lactate is a chemical compound represented by the formula $\text{C}_6\text{H}_{10}\text{O}_6\text{Sr}$. It is a salt formed from strontium and lactic acid, characterized by its stability and non-radioactive nature. The compound typically appears as a white powder that is soluble in water, making it suitable for various applications, particularly in the pharmaceutical and nutritional fields . Strontium lactate is often utilized as a dietary supplement aimed at improving bone health and preventing osteoporosis due to its ability to mimic calcium in biological systems .

In this process, lactic acid reacts with strontium hydroxide to form strontium lactate and water . Additionally, strontium metal can react with acids (e.g., hydrochloric acid) to produce strontium ions, which can subsequently combine with lactate ions to form strontium lactate:

The resulting strontium ions can then react with lactic acid to yield strontium lactate .

Strontium lactate can be synthesized through various methods:

• Neutralization Reaction: Mixing lactic acid with strontium carbonate or hydroxide under controlled conditions.
• Cation Exchange: Utilizing water-soluble lactic acid salts and exchanging them with water-soluble strontium salts .
• Evaporation Method: After synthesizing the compound in solution, the product can be isolated by evaporating excess water or alcohols, yielding either anhydrous or hydrated forms of strontium lactate .

These methods ensure the production of pharmaceutical-grade strontium lactate suitable for dietary supplements.

Strontium lactate has several applications:

• Nutritional Supplement: Used primarily for supporting bone health and treating osteoporosis.
• Pharmaceutical Formulations: Incorporated into medications aimed at enhancing calcium absorption and improving skeletal health.
• Research: Utilized in studies investigating the effects of strontium on bone metabolism and its potential therapeutic benefits .

Strontium lactate shares similarities with several other compounds in terms of structure and function. Here are some notable comparisons:

Strontium lactate is unique due to its specific role in mimicking calcium while providing additional benefits related to bone density enhancement without the same level of gastrointestinal side effects associated with some calcium supplements .